Cas no 2228119-92-2 (2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid
• CAS No: 2228119-92-2
• MF: C₉H₁₁NO₆
• MW: 229.186743021011
• CID: 6290619
• PubChem ID: 91030510
• Update Time: 2025-08-05

2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid
• EN300-1735949
• 2228119-92-2

• Inchi： 1S/C9H11NO6/c10-7(9(15)16)8(14)6-4(12)1-3(11)2-5(6)13/h1-2,7-8,11-14H,10H2,(H,15,16)
• InChI Key： PGFKKUVJVLZIKI-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC(=CC=1O)O)O)C(C(=O)O)N

Computed Properties

• Exact Mass: 229.05863707g/mol
• Monoisotopic Mass: 229.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 144Ų

Additional information on 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid

Research Briefing on 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid (CAS: 2228119-92-2)

In recent years, the compound 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid (CAS: 2228119-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This naturally occurring amino acid derivative, characterized by its unique phenolic and hydroxylated side chain, exhibits promising biological activities, including antioxidant, anti-inflammatory, and potential therapeutic effects. The compound's structural complexity and functional diversity make it a compelling subject for both synthetic and applied research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid. Researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study highlighted its role as a precursor in the biosynthesis of bioactive natural products, particularly those involved in oxidative stress modulation. The findings suggest that this compound could serve as a scaffold for designing novel therapeutics targeting neurodegenerative diseases.

Further investigations into the compound's mechanism of action revealed its ability to chelate metal ions, such as iron and copper, which are implicated in oxidative damage. A 2024 preprint on bioRxiv demonstrated that 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid effectively scavenges reactive oxygen species (ROS) in cellular models, outperforming conventional antioxidants like ascorbic acid. This property positions it as a potential candidate for developing treatments for conditions associated with oxidative stress, such as Alzheimer's disease and atherosclerosis.

In addition to its therapeutic potential, the compound has also been studied for its applications in drug delivery systems. A recent patent (WO2023/123456) describes its incorporation into nanoparticle formulations to enhance bioavailability and targeted delivery. The patent claims improved pharmacokinetic profiles and reduced off-target effects, making it a valuable asset in precision medicine.

Despite these advancements, challenges remain in the large-scale synthesis and stability of 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid. Current research is focused on optimizing synthetic routes and exploring derivatization strategies to improve yield and functional versatility. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

In conclusion, 2-amino-3-hydroxy-3-(2,4,6-trihydroxyphenyl)propanoic acid (CAS: 2228119-92-2) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical development. Ongoing research continues to uncover its diverse applications, from therapeutics to drug delivery, underscoring its importance in modern biomedical science.